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‘ Compound of Interest

Compound Name: 2-Chloro-6-fluoropyridine

Cat. No.: B1582542

2-Chloro-6-fluoropyridine is a halogenated heterocyclic aromatic compound.[1] Its utility as a
versatile building block in the synthesis of pharmaceuticals and agrochemicals stems from the
unique reactivity conferred by the pyridine ring and its halogen substituents.[2][3] Understanding its
fundamental properties is the first step in ensuring safe and effective use. The presence of both
chlorine and fluorine atoms creates versatile sites for selective substitution, making it a valuable
intermediate for active pharmaceutical ingredients (APIs), particularly in the development of kinase
inhibitors and anti-inflammatory agents.[3]

Table 1: Chemical Identification and Physical Properties

Parameter Data Source(s)
CAS Number 20885-12-5 [4]
Molecular Formula CsHsCIFN [1]
Molecular Weight 131.54 g/mol [5]

White to almost white powder,
Appearance o [1][6]
lump, or colorless semi-solid

Melting Point 31.0to0 35.0 °C [71[8]
Boiling Point 169.2 °C (at 760 mmHg) [71[8]
Flash Point 56.1 °C [5][8]
Vapor Pressure 2.07 mmHg at 25°C [5]
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| Solubility | Soluble in Methanol |[7] |

Module 2: Hazard Profile and Toxicological
Assessment

The primary driver for all handling protocols is the compound's hazard profile. 2-Chloro-6-
fluoropyridine is classified as acutely toxic and corrosive. The "Danger" signal word on its label
underscores the need for stringent precautions.[4] Its harmful effects are systemic, impacting
multiple routes of exposure: ingestion, inhalation, and dermal contact.[4]

Table 2: GHS Hazard Classification for 2-Chloro-6-fluoropyridine

Hazard Class Hazard Statement GHS Pictogram Source(s)
Acute Toxicity, Oral H302: Harmful if GHSO07 (Exclamation (4]
(Category 4) swallowed Mark)
Acute Toxicity, Dermal H312: Harmful in GHSO07 (Exclamation ]
(Category 4) contact with skin Mark)
Acute Toxicity, H332: Harmful if GHSO07 (Exclamation ]
Inhalation (Category 4) inhaled Mark)
Skin Irritation (Category  H315: Causes skin GHSO07 (Exclamation 4]
2) irritation Mark)
Serious Eye Damage H318: Causes serious ]

GHSO05 (Corrosion) [4]
(Category 1) eye damage

| Specific Target Organ Toxicity — Single Exposure (Category 3) | H335: May cause respiratory
irritation | GHSO07 (Exclamation Mark) |[9] |

The Category 1 classification for serious eye damage is of paramount importance; it indicates a risk
of irreversible damage, making eye protection non-negotiable.[4] The acute toxicity across all major
exposure routes suggests rapid absorption into the body, necessitating the use of engineering
controls and comprehensive personal protective equipment (PPE) to create a barrier between the
researcher and the chemical.
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GHS Hazard Profile
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Start: Prepare for Synthesis

1. Prepare Workspace
(Verify Fume Hood Function)

2. Don Full PPE
(Goggles, Gloves, Lab Coat)

3. Weigh/Dispense Chemical
(Inside Fume Hood)

No Yes

[4_ B ReactiorD Execute Spill Protocol

'

5. Decontaminate Glassware & Surfaceg

l

6. Dispose of Waste
(Follow Institutional Guidelines)

(See Module 5)

o)

G. Doff PPE & Wash Hands Thorough@

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 2-Chloro-6-fluoropyridine.
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Module 4: Safe Handling, Storage, and Chemical
Reactivity

Handling Protocols:

« Avoid contact with skin, eyes, and clothing. [4]* Avoid the formation and breathing of dust and
aerosols. [5]* Use non-sparking tools and take precautionary measures against static discharge,
as the material has a flash point of 56.1°C. [5][10]* Wash hands and face thoroughly after
handling. [4] Storage Conditions: The stability of 2-Chloro-6-fluoropyridine is contingent on
proper storage.

« Temperature: Store in a cool, dry, well-ventilated place. [S5]A recommended temperature is under
inert gas at 2-8°C. [7]* Container: Keep the container tightly closed to prevent moisture ingress
and sublimation. [5]* Security: Store in a locked-up area to restrict access. [5]* Segregation: Store
apart from incompatible materials. [5] Reactivity and Incompatibilities: Understanding what this
compound reacts with is as important as knowing its intrinsic hazards.

+ Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.
[LO]Reactions with these can be exothermic and violent, potentially leading to a loss of
containment.

¢ Hazardous Decomposition Products: While stable under normal conditions, combustion may
produce toxic fumes of carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

[4]
Module 5: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and correct response is critical.
Spill and Leak Response Protocol:

o Evacuate: Evacuate personnel from the immediate area and ensure adequate ventilation. [5]2.
Ignition Sources: Remove all sources of ignition (flames, sparks). [5]3. Containment: Prevent
further leakage or spillage if it is safe to do so. Do not let the chemical enter drains. [5]4. Cleanup:

o Wear full PPE, including respiratory protection.
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o Use spark-proof tools and explosion-proof equipment. [5] * Collect the spilled material using an
inert absorbent (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.
[10]5. Disposal: Adhered or collected material should be promptly disposed of in accordance
with institutional and national regulations. [5] First Aid Measures: The following protocols are
for immediate response; professional medical attention must be sought in all cases of

exposure.

Exposure Occurs

/ '.fxposure Route \

J Inhalation Skin Contact | | Eye Contact | Ingestion L

/ Immediate First Aid Actﬁr\
Remove to fresh air = - - Rinse cautiously with water for at least 15 minutes
= = — — Immediately remove contaminated clothing
If not breathing, give artificial respiration > >
e > Wash off with soap and plenty of water for at least 15 minutes,
If breathing is difficult, give oxygen

Seek Immediate Medical Attention
(Call Poison Center or Doctor)

Rinse mouth with water

Remove contact lenses, if present and easy DO NOT induce vomiting

Continue rinsing Never give anything by mouth to an unconscious person,

Immediately

Click to download full resolution via product page

Caption: First aid decision workflow for exposure incidents.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical help. [4][5]* In Case of Skin Contact: Take off contaminated
clothing immediately. Wash off with soap and plenty of water for at least 15 minutes. Consult a
doctor. [5]* In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing. Call a poison center or doctor
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immediately. [5]* If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.
[5][11] Firefighting Measures:

¢ Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. [5]*
Specific Hazards: No specific data is available, but thermal decomposition can release hazardous
gases.

* Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary. [5]
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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